Cas no 872860-22-5 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• CAS No: 872860-22-5
• MF: C₂₀H₁₅ClFN₅OS
• MW: 427.882404565811
• CID: 6239083
• PubChem ID: 18561826
• Update Time: 2025-06-10

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-fluorobenzyl)acetamide
• 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-[(4-fluorophenyl)methyl]acetamide
• F1874-0671
• AKOS024615584
• 872860-22-5

• Inchi： 1S/C20H15ClFN5OS/c21-14-3-7-16(8-4-14)27-19-17(10-26-27)20(25-12-24-19)29-11-18(28)23-9-13-1-5-15(22)6-2-13/h1-8,10,12H,9,11H2,(H,23,28)
• InChI Key： SPKOPVXAHKNYCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)SCC(NCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 427.0669871g/mol
• Monoisotopic Mass: 427.0669871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 98Ų

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide

Comprehensive Overview of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide (CAS No. 872860-22-5)

2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide, with the CAS number 872860-22-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities. The compound's unique structure, featuring both 4-chlorophenyl and 4-fluorophenyl moieties, makes it a subject of interest for drug discovery and development.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer research and autoimmune disease treatments. 872860-22-5 is often explored for its potential as a kinase inhibitor, a property that aligns with current trends in precision medicine. Researchers are particularly interested in its sulfanylacetamide group, which may contribute to enhanced binding affinity and selectivity in therapeutic applications.

The synthesis of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide involves multi-step organic reactions, including heterocyclic condensation and nucleophilic substitution. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further preclinical studies. The compound's solubility and stability under physiological conditions are also critical factors under investigation.

From an industrial perspective, CAS 872860-22-5 is often sourced for high-throughput screening (HTS) libraries, where it serves as a building block for novel drug candidates. Its structural versatility allows for modifications that can optimize bioavailability and target engagement. Laboratories focusing on fragment-based drug design frequently include this compound in their portfolios due to its balanced lipophilicity and hydrogen-bonding capacity.

Environmental and safety considerations for 872860-22-5 are also a topic of discussion. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's ecotoxicological profile is typically evaluated during early-stage development to align with green chemistry principles. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

In summary, 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide represents a promising scaffold in medicinal chemistry. Its CAS No. 872860-22-5 is frequently cited in patent literature and academic journals, reflecting its relevance in modern drug discovery. As research continues, this compound may pave the way for innovative therapies addressing unmet medical needs.